N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3-[(3-methoxybenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H22N2O6/c1-30-17-8-6-7-15(13-17)24(28)27-22-18-9-4-5-10-19(18)33-23(22)25(29)26-16-11-12-20(31-2)21(14-16)32-3/h4-14H,1-3H3,(H,26,29)(H,27,28)
• InChI Key: RUDKEJFJFXAPMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)OC)OC
• Molecular Formula: C25H22N2O6
• Molecular Weight: 446.5 g/mol
• CAS No.: 888449-00-1

Description

N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H22N2O6 and its molecular weight is 446.459. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Organic Chemistry Applications

Research on similar compounds has led to the development of various synthesis methods and chemical modifications aimed at enhancing biological activity or understanding the structure-activity relationship. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, showing significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (A. Abu‐Hashem et al., 2020). Another study focused on the synthesis of benzodifuranyl derivatives, demonstrating the versatility of these compounds in medicinal chemistry applications (W. M. Owton et al., 1995).

Pharmacological Properties

Several derivatives structurally related to "N-(3,4-dimethoxyphenyl)-3-(3-methoxybenzamido)benzofuran-2-carboxamide" have been investigated for their pharmacological properties. For example, compounds with modifications in the benzodifuran core have shown potential as antipsychotic agents due to their antidopaminergic properties, which could lead to the development of new treatments for schizophrenia and related disorders (T. Högberg et al., 1990).

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor activities of related compounds has yielded promising results. Novel benzamide derivatives have been synthesized and evaluated for their effectiveness in various biological assays, including antimicrobial and antitumor screenings, demonstrating the potential of these compounds in the development of new therapeutic agents (V. P. Gilava et al., 2020).